Cas no 1784415-45-7 ((1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine)

• Product Name: (1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine
• CAS No: 1784415-45-7
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5925388
• PubChem ID: 84770800
• Update Time: 2025-07-22

(1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine
• (1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropyl)methanamine
• EN300-1732196
• 1784415-45-7

• Inchi： 1S/C10H12N4/c11-7-10(2-3-10)8-5-12-9-1-4-13-14(9)6-8/h1,4-6H,2-3,7,11H2
• InChI Key： VENJVEREDIWABR-UHFFFAOYSA-N
• SMILES： NCC1(C2C=NC3=CC=NN3C=2)CC1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56.2Ų

Additional information on (1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropyl)methanamine

Introduction to (1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropyl)methanamine (CAS No. 1784415-45-7)

(1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropyl)methanamine (CAS No. 1784415-45-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

(1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropyl)methanamine is a small molecule with a molecular formula of C₁₂H₁₄N₄. The compound features a pyrazolo[1,5-a]pyrimidine core linked to a cyclopropyl ring through a methylene bridge. The presence of the cyclopropyl group imparts unique conformational flexibility and stability to the molecule, which may contribute to its biological activity. The amine functional group at the methylene bridge further enhances its reactivity and interaction with biological targets.

The compound is typically synthesized through a multi-step process involving the coupling of an appropriate pyrazolo[1,5-a]pyrimidine derivative with a cyclopropylmethylamine precursor. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial research.

Biological Activities and Mechanisms of Action

(1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropyl)methanamine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of neurotransmitter systems. Research has shown that this compound can interact with various receptors in the central nervous system (CNS), including serotonin (5-HT) receptors and dopamine receptors. These interactions have been linked to potential benefits in treating conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its effects on neurotransmitter systems, (1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropyl)methanamine has also demonstrated promising anticancer properties. Studies have reported that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. For example, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This inhibition leads to reduced cell viability and increased apoptosis in cancer cells.

Clinical Trials and Therapeutic Potential

The therapeutic potential of (1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropyl)methanamine has been further explored through preclinical studies and early-stage clinical trials. Preclinical studies have consistently demonstrated the safety and efficacy of this compound in animal models of neurological disorders and cancer. These studies have provided valuable insights into the pharmacokinetics and pharmacodynamics of the compound, paving the way for its clinical evaluation.

In early-stage clinical trials, (1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropyl)methanamine has shown promising results in terms of safety and tolerability. Patients treated with this compound have reported minimal side effects, which is a significant advantage for long-term therapy. The preliminary data from these trials suggest that this compound may be effective in treating conditions such as major depressive disorder (MDD) and certain types of solid tumors.

Current Research Trends and Future Directions

The ongoing research on (1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropyl)methanamine is focused on several key areas. One area of interest is the optimization of its chemical structure to enhance its potency and selectivity for specific biological targets. Computational methods such as molecular docking and virtual screening are being employed to identify potential structural modifications that could improve the therapeutic profile of this compound.

Another important area of research is the investigation of combination therapies involving (1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropyl)methanamine. Studies are underway to evaluate the synergistic effects of this compound when used in conjunction with other drugs or treatment modalities. For example, combining it with standard chemotherapy agents or immunotherapies may enhance its anticancer efficacy while reducing side effects.

In conclusion, (1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropyl)methanamine (CAS No. 1784415-45-7) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of complex diseases.